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Compound of Interest

Compound Name: QM-FN-SO3

Cat. No.: B12385852

Essential Safety and Handling Guide for QM-FN-SO3

This document provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with QM-FN-SO3. As a specific Safety
Data Sheet (SDS) for this compound is not readily available, the following procedures are
based on established best practices for handling similar sulfonyl-containing chemical
compounds in a laboratory setting.

Chemical and Physical Properties

A summary of key physical and chemical properties for QM-FN-SO3 is provided below. This
information is crucial for understanding its behavior and potential hazards.
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Property Value Source
Sodium 3-(4-
(Dicyanomethylene)-2-(2-(5-(4-

Chemical Name (dimethylamino)phenyl)thiophe

n-2-ylvinyl)quinolin-1(4H)-

yl)propane-1-sulfonate

CAS Number 2316820-94-5

Molecular Formula C29H25N403S2.Na

Molecular Weight 564.65 g/mol

Physical State Solid [1]
Solubility Soluble to 50 mM in DMSO

and to 20 mM in water

Storage Store at -20°C

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personal safety when handling QM-FN-
S03. The following table outlines the recommended PPE based on general laboratory safety
standards for handling potentially hazardous solid chemicals.
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Body Part Recommended PPE Specifications

Safety glasses with side )
) ) Must comply with OSHA's eye
shields or chemical safety ) )
and face protection regulations

in 29 CFR 1910.133 or
European Standard EN166.

Eyes/Face goggles. A face shield may be
required for operations with a

high risk of splashing.

_ _ Inspect gloves prior to use and
Chemical-resistant gloves )
Hands o dispose of them properly after
(e.g., nitrile, neoprene). )
handling.

Laboratory coat or a ] )
] ) ) Should be worn at all times in
Body disposable chemical-resistant
the laboratory.
coverall.

A NIOSH/MSHA or European

) Standard EN 149 approved o )
Respiratory ) ) ) preferably within a chemical
respirator is recommended if

Use in a well-ventilated area,

_ fume hood.
dust is generated.

Shoes must cover the entire
Feet Closed-toe shoes. foot
oot.

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of QM-FN-SO3:
e Preparation:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.
o Ensure that an eyewash station and safety shower are readily accessible.
o Cover the work surface with absorbent, plastic-backed paper to contain any spills.
o Have all necessary equipment and reagents ready before starting the experiment.

e Handling:
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[e]

Don all required PPE as outlined in the table above.

o

Carefully weigh and transfer the solid compound, avoiding the generation of dust.

[¢]

If creating a solution, slowly add the solid to the solvent to prevent splashing.

[¢]

Keep all containers with the chemical tightly closed when not in use.

e Post-Handling:
o Decontaminate all equipment and work surfaces after use.
o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

All waste containing QM-FN-SO3 must be treated as hazardous waste.

Waste Segregation: Do not mix this waste with other waste streams. Collect all solid and
liquid waste in separate, clearly labeled, and sealed containers.

o Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical
name: "QM-FN-SO3".

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

» Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company.

Experimental Workflow and Safety Decision Making

The following diagrams illustrate the logical workflow for selecting appropriate PPE and the
subsequent disposal plan for contaminated materials.
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Hazard Assessment

Start: Handling QM-FN-SO3

Potential for dust or aerosol generation?

Potential for splash? Add Respirator Add Face Shield

Standard PPE:

- Safety Glasses
- Nitrile Gloves
- Lab Coat
- Closed-toe Shoes

Aclion

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for handling QM-FN-SO3.
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4 Waste Generation )

Experiment Complete

Identify Waste Types:

- Contaminated PPE
- Empty Containers

- Chemical Residue
- Unused Product

J
~

4 Disposal Procedure

Segregate Waste

'

Use Labeled, Sealed,
Chemically Resistant Containers

l

Store in Designated
Secure Area

isposal

Dispose via Licensed
Hazardous Waste Company

Click to download full resolution via product page

Caption: Disposal plan for QM-FN-SO3 contaminated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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